Cas no 61203-04-1 (Acetaldehyde, (2-oxocyclohexylidene)-)
61203-04-1 structure
Product Name:Acetaldehyde, (2-oxocyclohexylidene)-
CAS No:61203-04-1
MF:C8H10O2
MW:138.163802623749
CID:488603
PubChem ID:71398314
Update Time:2025-04-19
Acetaldehyde, (2-oxocyclohexylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Acetaldehyde, (2-oxocyclohexylidene)-
- 2-(2-oxocyclohexylidene)acetaldehyde
- DTXSID50819745
- 61203-04-1
- (2-Oxocyclohexylidene)acetaldehyde
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- Inchi: 1S/C8H10O2/c9-6-5-7-3-1-2-4-8(7)10/h5-6H,1-4H2
- InChI Key: FUXBPMKBCJEURD-UHFFFAOYSA-N
- SMILES: O=C1C(=CC=O)CCCC1
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Acetaldehyde, (2-oxocyclohexylidene)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
61203-04-1 (Acetaldehyde, (2-oxocyclohexylidene)-) Related Products
- 1011-12-7(2-Cyclohexylidene-cyclohexanone)
- 1121-18-2(2-Methylcyclohex-2-en-1-one)
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- 1120-73-6(2-Methyl-2-cyclopentenone)
- 95-41-0(dihydroisojasmone)
- 16112-10-0(1-(cyclopent-1-en-1-yl)ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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